Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-
Overview
Description
Scientific Research Applications
Synthesis of Pyrrolo[1,2-b]cinnolin-10-one Ring System
- Research shows that the reduction of similar compounds to Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-, is used in the synthesis of pyrrolo[1,2-b]cinnolin-10-one ring systems. This demonstrates its potential in organic synthesis and medicinal chemistry (Kimbaris & Varvounis, 2000).
One-Pot Synthesis of 3-(4-Nitrobenzoyl)-2-phenylquinoline
- The compound has been used in a one-step synthesis process involving double C2/C3 functionalization of quinoline, highlighting its utility in creating complex organic structures (Belyaeva et al., 2018).
Synthesis of Pyrazoline and Pyridinyl Methanone Derivatives
- It is used in the synthesis of novel pyrazoline and pyridinyl methanone derivatives, which have shown potential as anti-inflammatory and antibacterial agents. This underlines its importance in pharmaceutical research (Ravula et al., 2016).
Efficient Synthesis of Pyrrole Derivatives
- Methanone derivatives have been employed in the efficient synthesis of pyrrole derivatives, indicating their role in enhancing the efficiency of organic synthesis procedures (Kaur & Kumar, 2018).
Synthesis of Benzodiazepine Analogue
- The compound is instrumental in the multi-step synthesis of a novel structural isomer of benzodiazepines, a class of compounds with significant therapeutic applications (Rotas et al., 2011).
Antimicrobial and Antiviral Activities
- Derivatives of Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-, have been explored for their antimicrobial and antiviral potential, suggesting its relevance in developing new therapeutic agents (Sharma et al., 2009).
Synthesis of Urea Derivatives
- Research has utilized this compound in the synthesis of urea derivatives, expanding its application in chemical synthesis and potential drug development (Sarantou & Varvounis, 2022).
Properties
IUPAC Name |
(4-nitrophenyl)-(1H-pyrrol-2-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-11(10-2-1-7-12-10)8-3-5-9(6-4-8)13(15)16/h1-7,12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLBZXLMVXOLTRU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50401407 | |
Record name | 2-(4-nitrobenzoyl) pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63833-47-6 | |
Record name | 2-(4-nitrobenzoyl) pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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